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Abstract
This technical guide provides a comprehensive overview of N-Thionylaniline (CAS No. 1122-

83-4), a versatile reagent in organic synthesis. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical research. It details

the chemical and physical properties, synthesis protocols, and key chemical reactions of N-
Thionylaniline. Particular emphasis is placed on its role as a dienophile in Diels-Alder

reactions. Safety and handling procedures are also thoroughly addressed. All quantitative data

is presented in clear, tabular formats, and key experimental workflows and reaction

mechanisms are visualized using DOT language diagrams.

Introduction
N-Thionylaniline, also known as N-Sulfinylaniline, is an organosulfur compound with the

chemical formula C₆H₅NSO.[1] It is a straw-colored liquid that serves as a valuable

intermediate in the synthesis of various organic molecules, including pharmaceuticals and

agrochemicals.[2] Its reactivity, particularly the N=S=O functional group, makes it a useful

building block for introducing sulfur and nitrogen functionalities into molecular scaffolds.[2] This

guide aims to provide an in-depth technical resource on the properties, synthesis, and

applications of N-Thionylaniline.
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Chemical and Physical Properties
N-Thionylaniline is a combustible liquid with a distinct odor.[3] A summary of its key chemical

and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of N-Thionylaniline

Property Value Reference(s)

CAS Number 1122-83-4 [1]

Molecular Formula C₆H₅NOS [4]

Molecular Weight 139.18 g/mol [4]

Appearance Straw-colored to brown liquid [1][4]

Boiling Point
200 °C (lit.); 83 °C / 15 mmHg

(lit.)
[4]

Density 1.236 g/mL at 25 °C (lit.) [1]

Refractive Index (n20/D) 1.627 (lit.) [4]

Flash Point 84 °C (183.2 °F) - closed cup

Water Solubility Partly miscible [4]

Synthesis of N-Thionylaniline
The most common and industrially viable method for the synthesis of N-Thionylaniline is the

reaction of aniline with thionyl chloride (SOCl₂).[1][5] The overall reaction stoichiometry is as

follows:

3 C₆H₅NH₂ + SOCl₂ → C₆H₅NSO + 2 [C₆H₅NH₃]Cl[1]

This reaction is typically performed in an inert solvent, and the product is isolated and purified

by fractional distillation under reduced pressure.[2]

Detailed Experimental Protocol for Synthesis
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This protocol outlines a general laboratory-scale procedure for the synthesis of N-
Thionylaniline.

Materials and Equipment:

Round-bottom flask with a magnetic stirrer

Reflux condenser

Addition funnel

Ice bath

Heating mantle

Vacuum distillation apparatus

Aniline (freshly distilled)

Thionyl chloride

Anhydrous inert solvent (e.g., benzene, toluene, or dichloromethane)[5]

Personal Protective Equipment (PPE): Chemical resistant gloves, safety goggles, face

shield, and a respirator with acid gas cartridges.[2]

Procedure:

Reactor Setup: Ensure all glassware is dry and assemble the reaction apparatus in a well-

ventilated fume hood. Purge the system with an inert gas (e.g., nitrogen).

Reagent Preparation: In the round-bottom flask, dissolve aniline (1.0 equivalent) in the

anhydrous inert solvent.

Cooling: Cool the aniline solution to 0 °C using an ice bath.[5]

Thionyl Chloride Addition: Slowly add thionyl chloride (0.33 equivalents) to the stirred aniline

solution via the addition funnel. Caution: This reaction is exothermic and releases HCl gas.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b073212?utm_src=pdf-body
https://www.benchchem.com/product/b073212?utm_src=pdf-body
https://www.benchchem.com/pdf/Protecting_Group_Strategies_for_Anilines_Using_Thionyl_Chloride_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Industrial_Scale_Up_Synthesis_of_N_Sulfinylaniline_Derivatives.pdf
https://www.benchchem.com/pdf/Protecting_Group_Strategies_for_Anilines_Using_Thionyl_Chloride_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Protecting_Group_Strategies_for_Anilines_Using_Thionyl_Chloride_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux. Monitor the reaction progress using Thin Layer

Chromatography (TLC).[5]

Work-up: Once the reaction is complete, cool the mixture to room temperature. The aniline

hydrochloride salt will precipitate. Filter the solid and wash it with a small amount of the

reaction solvent.[5]

Purification: Combine the filtrate and washings. Remove the solvent under reduced

pressure. Purify the crude N-Thionylaniline by vacuum distillation.[5]

1. Reactor Setup 2. Reaction 3. Work-up & Purification

Dry Glassware Assembly Inert Gas Purge Dissolve Aniline
in Inert Solvent Cool to 0°C Slowly Add

Thionyl Chloride
Warm to RT
and Reflux Monitor by TLC Cool to RT Filter Precipitate Solvent Removal Vacuum Distillation

Click to download full resolution via product page

Figure 1: Experimental workflow for the synthesis of N-Thionylaniline.

Chemical Reactivity and Applications
N-Thionylaniline is a versatile synthetic intermediate. Its primary reactivity stems from the

electrophilic nature of the sulfur atom and the dienophilic character of the N=S bond.

Diels-Alder Reactions
N-Thionylaniline is known to act as a dienophile in [4+2] cycloaddition reactions, commonly

known as Diels-Alder reactions. It reacts with conjugated dienes to form six-membered

heterocyclic rings. This reaction is a powerful tool for the synthesis of complex nitrogen- and

sulfur-containing molecules.

A notable example is the reaction of N-Thionylaniline with 2,3-dimethyl-1,3-butadiene.
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Figure 2: Diels-Alder reaction of N-Thionylaniline with a diene.

Spectroscopic Data
The characterization of N-Thionylaniline is typically performed using standard spectroscopic

techniques.

Table 2: Spectroscopic Data for N-Thionylaniline

Technique Key Features

¹H NMR
Aromatic protons typically appear in the region

of δ 7.0-8.0 ppm.[6]

¹³C NMR
Aromatic carbons resonate in the range of δ

120-150 ppm.[6]

FT-IR
Characteristic strong absorptions for the N=S=O

group.

Mass Spec. Molecular ion peak (M+) at m/z = 139.[4]

Safety and Handling
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N-Thionylaniline is a hazardous chemical and should be handled with appropriate safety

precautions.

Table 3: Hazard Information for N-Thionylaniline

Hazard Description
Precautionary
Measures

Reference(s)

Flammability Combustible liquid.

Keep away from heat,

sparks, open flames,

and hot surfaces.[3]

[3]

Health Hazards

Causes skin and

serious eye irritation.

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled. May cause

respiratory irritation.

Wear protective

gloves, eye protection,

and face protection.

Avoid breathing

dust/fume/gas/mist/va

pors/spray. Use only

outdoors or in a well-

ventilated area.

[1]

First Aid

Skin Contact: Wash

off immediately with

plenty of water for at

least 15 minutes. Eye

Contact: Rinse

immediately with

plenty of water, also

under the eyelids, for

at least 15 minutes.

Inhalation: Move to

fresh air. Ingestion:

Clean mouth with

water and drink plenty

of water afterwards.

Seek medical

attention if symptoms

occur.

[3]

Personal Protective Equipment (PPE)
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When handling N-Thionylaniline, the following PPE is recommended:

Gloves: Chemical resistant gloves.[2]

Eye Protection: Safety goggles and/or a face shield.[2]

Respiratory Protection: A respirator with acid gas cartridges, especially when working with

larger quantities or in poorly ventilated areas.[2]

Clothing: A lab coat and appropriate footwear.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, and flame.[3]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[3]

Handling Storage Disposal

Use in Fume Hood

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Avoid Contact and Inhalation

Tightly Closed Container

Cool, Dry, Well-Ventilated Area

Away from Ignition Sources

Approved Waste
Disposal Plant

Follow Local Regulations
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Figure 3: Safety and handling logical relationships for N-Thionylaniline.
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Conclusion
N-Thionylaniline is a valuable and versatile reagent in organic synthesis with a rich chemistry,

particularly in the formation of heterocyclic compounds through Diels-Alder reactions. This

guide has provided a detailed overview of its chemical and physical properties, a

comprehensive synthesis protocol, and essential safety and handling information. It is our hope

that this document will serve as a useful resource for researchers and professionals working

with this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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